Thiamine phosphates
Thiamine phosphates, also known as thiamin pyrophosphate (TPP), are crucial coenzymes essential for numerous metabolic processes in the human body. They play a pivotal role in energy production by facilitating the conversion of carbohydrates into usable energy. Specifically, TPP is involved in the decarboxylation and transketolase reactions within the citric acid cycle and glycolysis pathways. This compound is synthesized from thiamine (vitamin B1) through phosphorylation, which enhances its stability and activity as a coenzyme. Deficiency of thiamine phosphates can lead to serious health issues such as beriberi and Wernicke-Korsakoff syndrome, making them indispensable for maintaining proper neurological function and cardiovascular health.

Structure | Chemical Name | CAS | MF |
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3-(4-amino-2-methylpyrimidin-5-yl)methyl-5-(2-{(hydrogen phosphonatooxy)(hydroxy)phosphoryloxy}ethyl)-4-methyl-1,3-thiazol-3-ium | 136-09-4 | C12H18N4O7P2S |
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Thiamine phosphoric acid ester | 495-23-8 | C12H17N4O4PS |
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Extracts (petroleum), light paraffinic distillate solvent | 64742-05-8 | C12H19N4O7P2S |
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Thiazolium,3-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-4-methyl-5-[2-(phosphonooxy)ethyl]- | 10023-48-0 | C12H18N4O4PS |
Related Literature
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Shwan A. Hamad,Vesselin N. Paunov Soft Matter, 2012,8, 5069-5077
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Jayaraman Jayabharathi,Annadurai Prabhakaran,Chockalingam Karunakaran,Venugopal Thanikachalam,Munusamy Sundharesan RSC Adv., 2016,6, 18718-18736
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Xiao-Wei Zhang,Zu-Feng Xiao,Mei-Mei Wang,Yan-Jun Zhuang,Yan-Biao Kang Org. Biomol. Chem., 2016,14, 7275-7281
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Hannah James,Brendan J. Kennedy,Thomas A. Whittle,Maxim Avdeev Dalton Trans., 2014,43, 17085-17089
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Zak E. Hughes,Tiffany R. Walsh J. Mater. Chem. B, 2015,3, 3211-3221
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